Cas no 1376439-92-7 (3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide)

• Product Name: 3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide
• CAS No: 1376439-92-7
• MF: C₁₅H₁₅ClN₂O₂
• MW: 290.744802713394
• CID: 5950937
• PubChem ID: 75533475
• Update Time: 2025-06-22

3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide
• (E)-3-(4-Chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide
• Z1212411831
• 1376439-92-7
• EN300-26685075

• Inchi： 1S/C15H15ClN2O2/c16-13-4-1-12(2-5-13)3-6-14(19)18-15(11-17)7-9-20-10-8-15/h1-6H,7-10H2,(H,18,19)/b6-3+
• InChI Key： HHDURTHOOGVCMG-ZZXKWVIFSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C(NC1(C#N)CCOCC1)=O

Computed Properties

• Exact Mass: 290.0822054g/mol
• Monoisotopic Mass: 290.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.1Ų

Additional information on 3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide

Introduction to 3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide (CAS No. 1376439-92-7)

3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide is a compound of significant interest in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered attention for its potential biological activities. With the CAS number 1376439-92-7, this molecule has been extensively studied for its pharmacological properties and synthetic utility. The presence of both chlorophenyl and cyanooxane moieties in its structure suggests a diverse range of interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The compound's chemical structure consists of a prop-2-enamide backbone, which is a key feature contributing to its reactivity and potential biological effects. The amide group (-CONH-) is known to participate in hydrogen bonding, a critical interaction in many biological processes. Additionally, the 4-chlorophenyl substituent introduces a polar, electron-withdrawing moiety that can influence the compound's solubility and binding affinity. On the other hand, the 4-cyanooxan-4-yl group adds another layer of complexity, providing a site for potential metabolic transformations and bioactivity modulation.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The oxane ring in 3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide is particularly noteworthy, as it is a cyclic ether that has been shown to enhance the bioavailability and metabolic stability of pharmaceutical compounds. This structural feature has made it an attractive scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic profiles.

The synthesis of 3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chlorophenyl group typically begins with the halogenation of a phenyl derivative, followed by nucleophilic substitution to incorporate the amide moiety. The cyanooxane ring is then constructed through cyclization reactions, often employing protecting groups to prevent unwanted side reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for further study.

The biological activity of 3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide has been evaluated in various in vitro and in vivo models. Preliminary studies have suggested that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Specifically, its ability to modulate the activity of cyclooxygenase (COX) enzymes has been observed, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, interactions with other therapeutic targets, such as kinase enzymes and ion channels, have been reported, indicating a broad spectrum of potential applications.

The pharmacological profile of 3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide is further enhanced by its favorable pharmacokinetic properties. Studies have demonstrated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for clinical development. Moreover, its solubility profile allows for formulation into various dosage forms, making it adaptable for different therapeutic needs. These attributes have positioned it as a promising candidate for further investigation in preclinical studies.

In conclusion, 3-(4-chlorophenyl)-N-(4-cyanooxan-4-yl)prop-2-enamide (CAS No. 1376439-92-7) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of bioactive moieties and favorable pharmacokinetic properties makes it an attractive scaffold for drug development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery of novel therapeutic agents addressing various diseases and conditions.